Cas no 273735-94-7 (2-Methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline)

• Product Name: 2-Methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline
• CAS No: 273735-94-7
• MF: C₁₂H₁₂F₇N
• MW: 303.219207763672
• MDL: MFCD31009330
• CID: 840848
• Update Time: 2025-06-13

2-Methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-methyl-4-(1,2,2,2-tetrafluoro-1-trifluoromethyl-ethyl)-phenylamine
• ZLXKWQKJGBJRJD-UHFFFAOYSA-N
• 2-methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline
• 2-ethyl-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-6-methylaniline
• 2-Methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline

• MDL： MFCD31009330
• Inchi： 1S/C12H12F7N/c1-3-7-5-8(4-6(2)9(7)20)10(13,11(14,15)16)12(17,18)19/h4-5H,3,20H2,1-2H3
• InChI Key： ZLXKWQKJGBJRJD-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(F)(F)F)C1C=C(C)C(=C(CC)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Topological Polar Surface Area: 26

Additional information on 2-Methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline

Comprehensive Overview of 2-Methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline (CAS No. 273735-94-7)

The compound 2-Methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline (CAS No. 273735-94-7) is a fluorinated aromatic amine with significant applications in advanced material science and specialty chemical industries. Its unique molecular structure, featuring a heptafluoropropyl group, grants it exceptional thermal stability and chemical resistance, making it a valuable intermediate in high-performance polymer synthesis and electronic materials. Researchers and manufacturers are increasingly interested in this compound due to its potential in green chemistry and sustainable material development, aligning with global trends toward eco-friendly industrial processes.

One of the most searched questions about 2-Methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline revolves around its synthesis and purification methods. The compound is typically synthesized via nucleophilic aromatic substitution reactions, where the heptafluoropropyl moiety is introduced under controlled conditions to ensure high yield and purity. Advanced techniques like HPLC and GC-MS are employed for quality control, addressing the growing demand for precision in fine chemical production. This aligns with the broader industry focus on process optimization and reducing carbon footprints, topics frequently discussed in academic and industrial forums.

In the context of material innovation, 2-Methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline has garnered attention for its role in developing high-performance coatings and adhesives. Its fluorine-rich structure enhances hydrophobicity and durability, making it ideal for applications in aerospace, automotive, and electronics sectors. Recent studies highlight its compatibility with nanocomposite materials, where it acts as a functional modifier to improve mechanical and thermal properties. These findings resonate with the surge in searches for next-generation materials and fluorine chemistry advancements.

Another critical aspect of 2-Methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline is its safety profile and handling protocols. While not classified as hazardous under standard regulations, proper storage in airtight containers away from light and moisture is recommended to maintain stability. This precautionary measure addresses common queries about chemical storage best practices, a topic of high relevance in laboratory and industrial settings. Additionally, its biodegradability and environmental impact are under investigation, reflecting the increasing emphasis on eco-conscious chemical design in regulatory frameworks.

The commercial availability of 2-Methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline (CAS No. 273735-94-7) is another frequently searched topic. Suppliers often provide technical data sheets detailing its physicochemical properties, such as melting point, solubility, and refractive index, which are crucial for formulation scientists. Custom synthesis services are also available to meet specific purity or isotopic labeling requirements, catering to the niche demands of pharmaceutical research and diagnostic imaging applications. This flexibility underscores the compound's versatility in interdisciplinary research.

Looking ahead, the potential of 2-Methyl-6-ethyl-4-(heptafluoro-prop-2-yl)-aniline in optoelectronic devices and organic semiconductors is a burgeoning area of exploration. Its electron-withdrawing heptafluoropropyl group enhances charge transport properties, a feature highly sought after in flexible electronics and OLED technologies. As the demand for lightweight, energy-efficient devices grows, this compound is poised to play a pivotal role in innovation, further driving its relevance in both academic and industrial research landscapes.